Cas no 2227893-57-2 (rac-(1R,2R)-2-(4-chloro-2-methoxyphenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(4-chloro-2-methoxyphenyl)cyclopropylmethanamine
• CAS No: 2227893-57-2
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 6601548
• PubChem ID: 165699801
• Update Time: 2025-06-09

rac-(1R,2R)-2-(4-chloro-2-methoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-chloro-2-methoxyphenyl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(4-chloro-2-methoxyphenyl)cyclopropyl]methanamine
• 2227893-57-2
• EN300-1985795

• Inchi： 1S/C11H14ClNO/c1-14-11-5-8(12)2-3-9(11)10-4-7(10)6-13/h2-3,5,7,10H,4,6,13H2,1H3/t7-,10+/m0/s1
• InChI Key： FDPYKTMPRCCWJS-OIBJUYFYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2R)-2-(4-chloro-2-methoxyphenyl)cyclopropylmethanamine

Chemical Profile of rac-(1R,2R)-2-(4-chloro-2-methoxyphenyl)cyclopropylmethanamine (CAS No. 2227893-57-2)

Rac-(1R,2R)-2-(4-chloro-2-methoxyphenyl)cyclopropylmethanamine is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional attributes. This compound, identified by the CAS number 2227893-57-2, represents a fascinating intersection of stereochemistry and pharmacological potential. The presence of a cyclopropyl group appended to an amine moiety, coupled with a substituted aromatic ring, positions this molecule as a promising candidate for further exploration in drug discovery and development.

The molecular structure of rac-(1R,2R)-2-(4-chloro-2-methoxyphenyl)cyclopropylmethanamine is characterized by its chiral center, which is crucial for its biological activity. The (1R,2R) configuration specifies the spatial arrangement of the substituents around the cyclopropyl ring, influencing its interactions with biological targets. This stereochemical specificity is a key consideration in medicinal chemistry, as it can significantly impact the efficacy and selectivity of a drug candidate.

The aromatic ring in this compound is further functionalized with both chloro and methoxy substituents. These groups are strategically positioned to modulate electronic properties and hydrogen bonding capabilities, which are essential for binding to biological receptors. The chloro group, in particular, can enhance lipophilicity while also serving as a handle for further chemical modifications. Meanwhile, the methoxy group introduces polarity and can participate in hydrogen bonding interactions, contributing to the compound's overall pharmacophore.

In recent years, there has been growing interest in cyclopropyl-containing molecules due to their demonstrated ability to interact with biological targets in unique ways. The rigid three-membered ring of cyclopropane can impose conformational constraints on adjacent groups, potentially leading to high binding affinity and selectivity. This structural motif has been explored in various therapeutic areas, including oncology and central nervous system (CNS) disorders. Rac-(1R,2R)-2-(4-chloro-2-methoxyphenyl)cyclopropylmethanamine embodies these principles, making it an intriguing subject for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of stereochemical complexity and functional diversity suggests that it may exhibit multiple modes of action or target multiple receptors simultaneously. Such multifunctionality is highly valued in drug design, as it can lead to broader therapeutic efficacy with fewer side effects.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify promising drug candidates like rac-(1R,2R)-2-(4-chloro-2-methoxyphenyl)cyclopropylmethanamine. These methods leverage large datasets and machine learning algorithms to predict binding affinities and interactions with biological targets. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and prioritize compounds for further validation.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The construction of the chiral cyclopropyl amine core requires precise control over reaction conditions to ensure high enantiomeric purity. Additionally, the introduction of the 4-chloro-2-methoxyphenyl group necessitates careful selection of protecting groups and reaction pathways to avoid unwanted side products. Despite these challenges, recent reports have demonstrated efficient synthetic strategies that highlight the feasibility of producing rac-(1R,2R)-2-(4-chloro-2-methoxyphenyl)cyclopropylmethanamine on a scalable basis.

Evaluation of this compound's pharmacological properties has revealed promising preliminary data. In vitro studies have indicated that it exhibits moderate activity against certain enzymes and receptors relevant to therapeutic intervention. These findings are consistent with its structural features and provide a rationale for further exploration in vivo models. Preclinical studies are underway to assess its efficacy and safety profiles across various disease indications.

The impact of stereochemistry on the biological activity of rac-(1R,2R)-2-(4-chloro-2-methoxyphenyl)cyclopropylmethanamine underscores the importance of chiral drug design. The (1R,2R) configuration appears to confer specific interactions with biological targets that may differ from other stereoisomers or enantiomers. This highlights the need for rigorous stereochemical analysis during drug development to optimize potency and minimize off-target effects.

The role of computational tools in understanding molecular interactions cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how rac-(1R,2R)-2-(4-chloro-2-methoxyphenyl)cyclopropylmethanamine interacts with its biological targets at an atomic level. These studies have helped refine pharmacophore models and guide medicinal chemists toward more optimized derivatives.

The future prospects for rac-(1R,2R)-2-(4-chloro-2-methoxyphenyl)cyclopropylmethanamine are bright given its structural features and preliminary pharmacological data. Further research is warranted to fully elucidate its mechanism of action and explore its potential in treating various diseases. Collaborative efforts between synthetic chemists, computational biologists, and pharmacologists will be essential in realizing this compound's therapeutic potential.